Cas no 2411268-83-0 (2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide)

2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide structure
2411268-83-0 structure
Product Name:2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide
CAS No:2411268-83-0
MF:C7H11ClN2O3
MW:206.626840829849
CID:5358147
Update Time:2025-07-19

2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide
    • Z3775019441
    • Inchi: 1S/C7H11ClN2O3/c1-4(8)6(11)9-2-5-3-13-7(12)10-5/h4-5H,2-3H2,1H3,(H,9,11)(H,10,12)
    • InChI Key: MZZJORXTSLOWMC-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NCC1COC(N1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 222
  • XLogP3: 0.1
  • Topological Polar Surface Area: 67.4

2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide
2411268-83-0 95.0%
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Additional information on 2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide

Introduction to 2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide (CAS No. 2411268-83-0)

2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide, with the CAS number 2411268-83-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antimicrobial properties and their role in the development of novel antibiotics.

The chemical structure of 2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide is characterized by a chlorinated propanamide moiety linked to an oxazolidinone ring. The oxazolidinone ring is a key functional group that confers the compound with its biological activity. The presence of the chlorine atom and the oxazolidinone ring provides unique pharmacological properties, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide in combating multidrug-resistant bacteria. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). These findings suggest that 2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide could be a valuable addition to the arsenal of antibiotics used to treat resistant infections.

In addition to its antibacterial properties, 2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, has indicated that this compound may have potential as an antiviral agent. Preliminary studies have shown that it can inhibit the replication of several RNA viruses, including influenza and coronaviruses. This dual functionality makes it an attractive candidate for further investigation in both antibacterial and antiviral drug development.

The synthesis of 2-Chloro-N-[(2-oxo-1,3-oxazolidin-4-yl)methyl]propanamide involves a series of well-defined chemical reactions. The key steps include the formation of the oxazolidinone ring through a condensation reaction between an amine and a carbonyl compound, followed by the introduction of the chlorinated propanamide moiety. The synthetic route is highly efficient and scalable, making it suitable for large-scale production if further clinical trials prove successful.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-N-[(2-oxy-oxylozolidinyl)methyl]propanamide. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before proceeding to larger-scale studies.

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